Cas no 2229493-01-8 (3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid
• CAS No: 2229493-01-8
• MF: C₁₄H₁₃F₃O₃
• MW: 286.246434926987
• CID: 6568926
• PubChem ID: 165979136
• Update Time: 2025-06-09

3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid
• 3-oxo-1-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclobutane-1-carboxylic acid
• EN300-1955737
• 2229493-01-8

• Inchi： 1S/C14H13F3O3/c1-8(13(12(19)20)6-11(18)7-13)9-2-4-10(5-3-9)14(15,16)17/h2-5,8H,6-7H2,1H3,(H,19,20)
• InChI Key： VISWPARJFFLGNF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C1(C(=O)O)CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 286.08167876g/mol
• Monoisotopic Mass: 286.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid (CAS: 2229493-01-8)

The compound 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid (CAS: 2229493-01-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. Researchers have demonstrated that 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid exhibits high selectivity and affinity towards cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This selectivity is attributed to the unique structural features of the compound, including the cyclobutane ring and the trifluoromethylphenyl group, which enhance its binding efficiency and stability.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary in vitro and in vivo experiments have indicated that 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid may inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways. These findings suggest that the compound could serve as a lead molecule for the development of targeted cancer therapies, although further preclinical and clinical studies are warranted to validate these observations.

The synthesis of 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating its use in pharmacological studies. Notably, researchers have employed innovative catalytic systems and green chemistry approaches to minimize environmental impact and reduce production costs. These developments are critical for scaling up the compound's production and ensuring its accessibility for future therapeutic applications.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and metabolic stability. These attributes, combined with its low toxicity profile, position 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid as a promising candidate for further drug development. However, challenges such as optimizing its solubility and enhancing its tissue penetration remain areas of active investigation.

In conclusion, the recent research on 3-oxo-1-{1-4-(trifluoromethyl)phenylethyl}cyclobutane-1-carboxylic acid (CAS: 2229493-01-8) underscores its potential as a versatile therapeutic agent with applications in inflammation and oncology. Continued efforts to elucidate its molecular mechanisms, improve its synthetic routes, and evaluate its efficacy in clinical settings will be essential for translating these findings into tangible medical advancements. The compound's unique structural and pharmacological properties make it a compelling subject for ongoing and future research in the chemical biology and pharmaceutical fields.